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Compound of Interest

Compound Name:
7-Chloroquinoline-2,3-dicarboxylic

acid

CAS No.: 892874-52-1

Cat. No.: B11859966

Get Quote

Part 1: Executive Safety Directive
7-Chloroquinoline-2,3-dicarboxylic acid (CAS: 892874-52-1) presents a specific disposal

challenge due to its dual nature: it is an acidic organic compound and a halogenated aromatic.

Improper disposal—specifically mixing with non-halogenated solvents or oxidizing agents—can

result in regulatory non-compliance (RCRA violations) and the formation of toxic byproducts

(dioxins/furans) during downstream incineration.

Immediate Action Required:

Segregate as Halogenated Waste: Do NOT mix with general organic solvents

(acetone/ethanol) unless the waste stream is explicitly designated for halogenated

compounds.

No Drain Disposal: Under no circumstances should this compound be poured down the sink,

even if neutralized. The halogenated quinoline ring is environmentally persistent and toxic to

aquatic life.
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Acid Compatibility: Ensure waste containers are compatible with acidic solids/solutions

(HDPE or Glass). Avoid metal containers.

Part 2: Technical Characterization & Waste Profiling
To ensure your waste profile is accurate for your Environmental Health & Safety (EHS) vendor,

use the following characterization data.

Property Value/Description Disposal Implication

Chemical Structure

Quinoline ring with Cl

substituent and two -COOH

groups.[1]

High stability; requires high-

temp incineration.

Halogen Content Yes (Chlorine)

CRITICAL: Must go to

Halogenated Waste stream to

prevent scrubber failure at

incineration plants.

Acidity (pKa)
Low (Est. pKa1 ~2.5, pKa2

~4.8)

Corrosive to mucous

membranes. Waste solutions

pH < 2 are RCRA D002.[2]

Physical State Solid (Powder) Dust hazard. Hygroscopic.

Reactivity
Incompatible with strong

oxidizers and strong bases.

Do not mix with Nitric Acid or

Peroxides in waste drums.

Part 3: Disposal Workflow & Decision Logic
The following logic gate ensures compliance with EPA standards and minimizes disposal costs.

Visual Logic: Waste Stream Segregation
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Waste Generation:
7-Chloroquinoline-2,3-dicarboxylic acid

Determine Physical State

Solid Reagent / Precipitate

 Powder/Crystals 

Liquid / Solution

 Reaction Mix/Wash 

Double Bag (poly) or
Original Container

Label: Hazardous Waste
(Toxic, Irritant, Solid)

DESTINATION:
Halogenated Organic Waste

(High BTU Incineration)

 Solid Stream 

Identify Solvent Base

Aqueous Solution

 Water/Buffer 

Organic Solvent

 DMSO/MeOH/DCM 

 Do NOT Drain Dispose  Segregate from Non-Halo 

Click to download full resolution via product page

Figure 1: Decision tree for segregating 7-Chloroquinoline-2,3-dicarboxylic acid based on

physical state and solvent matrix.
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Part 4: Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Surplus Reagent)
Use this for expired shelf chemicals or synthesis yields.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

vendor glass bottle.

Labeling: Apply a hazardous waste tag immediately.

Chemical Name: Write out fully: "7-Chloroquinoline-2,3-dicarboxylic acid". Do not use

abbreviations (e.g., "7-Cl-QDA").

Hazards: Check "Irritant" and "Toxic".

Secondary Containment: Place the primary container inside a clear polyethylene bag (zip-

seal) to contain any potential dust leakage.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area.

Protocol B: Liquid Waste Disposal (Reaction Mixtures)
Use this for mother liquors or HPLC waste.

Segregation (The Golden Rule):

Because this molecule contains Chlorine, the entire solution must be treated as

Halogenated Waste.

Why? Mixing halogenated compounds with non-halogenated fuels (like acetone/methanol

waste) renders the entire non-halogenated tank unsuitable for standard fuel blending. It

forces the disposal facility to use more expensive specialized incineration.

pH Check:

If the solution is highly acidic (pH < 2), do not mix with cyanide or sulfide wastes (risk of

HCN/H2S gas generation).
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It is generally safer to collect this in a dedicated "Acidic Organic" or "Halogenated Solvent"

carboy.

Carboy Material: Use HDPE or Glass. Avoid metal cans (corrosion risk).

Protocol C: Small Spill Cleanup (< 50g)
PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and N95 dust

mask (if powder).

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum dedicated to chemical cleanup.

Liquid Spill: Cover with an absorbent pad or vermiculite.

Neutralization (Optional but Recommended):

If the spill is acidic, lightly dust with Sodium Bicarbonate (

) or Sodium Carbonate (

).

Observation: Wait for bubbling (

evolution) to cease.

Collection: Scoop material into a hazardous waste bag. Label as "Debris contaminated with

7-Chloroquinoline-2,3-dicarboxylic acid."

Part 5: Regulatory Compliance & Self-Validation
The "Pre-Handover" Checklist
Before transferring waste to your EHS team, verify the following:

No Oxidizers: Confirm the waste was not mixed with Nitric Acid, Perchloric Acid, or Hydrogen

Peroxide.
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Halogen Flag: The waste tag clearly indicates "Contains Halogens" or "Chloro-compounds."

pH Verified: If liquid, the pH is known (approximate) and noted on the tag if < 2.

Container Integrity: Cap is tight; no exterior residue.

RCRA Coding Guidance (US Specific)
While you must consult your local Safety Officer, the following codes typically apply:

Not P-Listed or U-Listed specifically by name (unlike Quinoline U190).

D002 (Corrosivity): Applies if the waste is aqueous and pH

2.[3]

F-Codes: May apply if the compound is dissolved in spent halogenated solvents (e.g.,

Methylene Chloride F002).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b11859966/docs?utm_src=pdf-body#proper-disposal-procedures-7-chloroquinoline-2-3-dicarboxylic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/11235651
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b11859966?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11859966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 7-chloro-3,8-quinoline dicarboxylic acid (Ref: BH 518-2) [sitem.herts.ac.uk]

2. pwaste.com [pwaste.com]

3. eurofinsus.com [eurofinsus.com]

4. Waste Code [rcrainfo.epa.gov]

To cite this document: BenchChem. [Proper Disposal Procedures: 7-Chloroquinoline-2,3-
dicarboxylic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11859966/docs#proper-disposal-procedures-7-
chloroquinoline-2-3-dicarboxylic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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